Cas no 72635-79-1 (3-amino-4-ethoxybenzonitrile)

3-Amino-4-ethoxybenzonitrile is a versatile aromatic compound featuring both amino and ethoxy functional groups attached to a benzonitrile core. Its molecular structure (C9H10N2O) makes it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty dyes. The presence of the electron-donating ethoxy group and the reactive amino moiety enhances its utility in electrophilic substitution and coupling reactions. This compound exhibits good solubility in common organic solvents, facilitating its use in multi-step synthetic processes. Its stability under standard conditions and well-defined reactivity profile make it a reliable building block for constructing complex heterocyclic frameworks.

3-amino-4-ethoxybenzonitrile structure

Product Name:3-amino-4-ethoxybenzonitrile

CAS No:72635-79-1

MF:C₉H₁₀N₂O

MW:162.188501834869

CID:549888

PubChem ID:43518208

Update Time:2025-10-17

3-amino-4-ethoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

- Benzonitrile,3-amino-4-ethoxy-
- 3-Amino-4-ethoxybenzonitrile
- CHEMBL322569
- Benzonitrile, 3-amino-4-ethoxy-
- EN300-54259
- CS-0251292
- SB75938
- 72635-79-1
- AKOS009543468
- SCHEMBL14150626
- Z425853644
- 3-amino-4-ethoxybenzonitrile
- Inchi： 1S/C9H10N2O/c1-2-12-9-4-3-7(6-10)5-8(9)11/h3-5H,2,11H2,1H3
- InChI Key： DVPQVOPYTZSSMA-UHFFFAOYSA-N
- SMILES： O(CC)C1C=CC(C#N)=CC=1N

Computed Properties

Exact Mass: 162.0794
Monoisotopic Mass: 162.079
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 184
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 59A^2

Experimental Properties

PSA: 59.04

3-amino-4-ethoxybenzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019093507-5g	3-Amino-4-ethoxybenzonitrile	72635-79-1	97%	5g	$557.44	2023-09-01
Alichem	A019093507-10g	3-Amino-4-ethoxybenzonitrile	72635-79-1	97%	10g	$820.08	2023-09-01
Alichem	A019093507-25g	3-Amino-4-ethoxybenzonitrile	72635-79-1	97%	25g	$1420.40	2023-09-01
TRC	A636575-25mg	3-amino-4-ethoxybenzonitrile	72635-79-1		25mg	$ 50.00	2022-06-07
TRC	A636575-50mg	3-amino-4-ethoxybenzonitrile	72635-79-1		50mg	$ 95.00	2022-06-07
TRC	A636575-250mg	3-amino-4-ethoxybenzonitrile	72635-79-1		250mg	$ 320.00	2022-06-07
Enamine	EN300-54259-0.05g	3-amino-4-ethoxybenzonitrile	72635-79-1	95.0%	0.05g	$66.0	2025-02-20
Enamine	EN300-54259-0.1g	3-amino-4-ethoxybenzonitrile	72635-79-1	95.0%	0.1g	$98.0	2025-02-20
Enamine	EN300-54259-0.25g	3-amino-4-ethoxybenzonitrile	72635-79-1	95.0%	0.25g	$142.0	2025-02-20
Enamine	EN300-54259-0.5g	3-amino-4-ethoxybenzonitrile	72635-79-1	95.0%	0.5g	$271.0	2025-02-20